Cas no 2187-07-7 (2-Aminooctanoic acid)

• Product Name: 2-Aminooctanoic acid
• CAS No: 2187-07-7
• MF: C₈H₁₇NO₂
• MW: 159.2261
• MDL: MFCD00008102
• CID: 912080
• Update Time: 2024-11-08

2-Aminooctanoic acid Chemical and Physical Properties

Names and Identifiers

• dl-alpha-aminocaprylic acid
• À-AMINOCAPRYLIC ACID
• DL-2-Aminooctanoic acid
• 2-AMINOCAPRYLIC ACID
• 2-amino-octanoicaci
• DL-2-AMINOCAPRYLIC ACID
• L-2-AMINO-CAPRYLIC ACID
• L-2-AMINO-OCTANOIC ACID
• 2-Aminooctanoic acid
• Octanoic acid, 2-amino-
• 2-Amino-DL-caprylic acid
• (+-)-2-Aminooctanoic acid
• (+/-)-2-Aminooctanoic acid
• 2-amino-octanoic acid
• Caprylic acid, alpha-amino-
• dl-alpha-Amino-n-caprylic acid
• dl-.alpha.-Amino-n-caprylic acid
• alpha-Aminocaprylic acid
• DL-2-amino-octanoic acid
• DL-2-Amino-n-octanoic Acid
• (R)-2-Aminocaprylic acid
• capryline
• DL-2-Amino-n-caprylic Aci

• MDL： MFCD00008102
• Inchi： 1S/C8H17NO2/c1-2-3-4-5-6-7(9)8(10)11/h7H,2-6,9H2,1H3,(H,10,11)
• InChI Key： AKVBCGQVQXPRLD-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 159.23
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3
• Surface Charge: 0

Experimental Properties

• Color/Form: Lamellar crystals
• Density: 1.0500 (estimate)
• Melting Point: 260 °C (dec.)(lit.)
• Refractive Index: 1.4630 (estimate)
• Solubility: 19 mg/mL
• PSA: 63.32000
• LogP: 2.06900
• Solubility: Soluble in acetic acid, very slightly soluble in water \ ethanol and ether

2-Aminooctanoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：RH0365500
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters